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Compound Focus: Napabucasin

CAS No.: 83280-65-3

Cat. No.: S536668

Get Quote

The table below summarizes the key physical characteristics and storage guidelines for Napabucasin,

compiled from manufacturer specifications and research publications [1] [2] [3]:

Property Specification / Recommendation

Molecular Weight 240.21 g/mol [1] [2] [4]

Physical Form Yellow to orange solid [1] [4]

Purity Typically ≥98% [2] [3] [4]

Dry Powder Storage -20°C [2] [3] [4]

Solubility in DMSO Up to 20 mg/mL (approx. 80 mM) [2] [4]

DMSO Stock Solution Stability Stable for up to 3 months at -20°C [4]

Recommended Storage & Handling Workflow

The following diagram outlines the recommended workflow for handling Napabucasin to ensure its

stability, based on the general guidelines found in the search results.
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Napabucasin Dry Powder

Store at -20°C
under desiccating conditions

Prepare Stock Solution
in anhydrous DMSO

(concentration up to 20 mg/mL)

Aliquot into single-use vials
to minimize freeze-thaw cycles

Store Aliquots at -20°C
Stable for up to 3 months

Thaw for use and
prepare working dilutions

Click to download full resolution via product page

Experimental Protocol for Assessing Cell Viability (MTT
Assay)

Several studies used Napabucasin in cell-based assays to measure its anti-proliferative effects [5] [6]. Here

is a generalized MTT assay protocol based on these methodologies:

Cell Seeding: Seed cells (e.g., 5 x 10³ cells per well for a U87 glioblastoma cell line) in a 96-well
plate and allow them to adhere for 24 hours [5].
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Compound Treatment: Treat cells with a range of Napabucasin concentrations. Prepare working

dilutions from the DMSO stock solution directly into the cell culture medium. Include a vehicle control
(e.g., DMSO at a final concentration of 0.1% or less) [5].

Incubation: Incubate the treated cells for the desired duration (e.g., 48 or 72 hours) under standard
culture conditions (37°C, 5% CO₂) [5].

Viability Measurement: Add MTT reagent (e.g., 5 mg/mL) to each well and incubate for 2-4 hours.
Subsequently, solubilize the formed formazan crystals with DMSO. Measure the absorbance at a

wavelength of 490-570 nm using a plate reader [5].
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine

IC₅₀ values using appropriate statistical software [5].

Frequently Asked Questions

What is the typical solvent for preparing Napabucasin stock solutions? Anhydrous DMSO is the

standard and recommended solvent for preparing concentrated stock solutions of Napabucasin, with a

solubility of up to 20 mg/mL [2] [4].

How long is a Napabucasin stock solution in DMSO stable? When stored properly at -20°C, a stock

solution in DMSO is typically stable for up to 3 months [4]. Aliquotting is crucial to maintain stability by

avoiding repeated freeze-thaw cycles.

What is the primary mechanism of action of Napabucasin? Napabucasin is a STAT3 inhibitor. It targets

STAT3-driven gene transcription and inhibits cancer stemness, effectively blocking the self-renewal and

spherogenesis of cancer stem cells [1] [7] [3].

Key Technical Considerations

Solution Appearance: A yellow to orange color in DMSO is normal and corresponds to the

compound's physical description [4].
Vehicle Control: Always include a vehicle control with the same concentration of DMSO used in your

treatments to account for any solvent effects on the cells [5].
Stability Beyond DMSO: The search results lack specific data on the stability of Napabucasin in

aqueous buffers or culture media. It is a best practice to prepare working dilutions fresh from the
DMSO stock for each experiment.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b536668#napabucasin-

stability-in-storage-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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